Cas no 1119899-50-1 (5-Cyano-4-methylthiophene-2-boronic acid)
5-Cyano-4-methylthiophene-2-boronic acid is a heterocyclic boronic acid derivative commonly employed as a versatile building block in Suzuki-Miyaura cross-coupling reactions. Its structure features a cyano group and a methyl substituent on the thiophene ring, enhancing its reactivity and selectivity in palladium-catalyzed transformations. The boronic acid moiety facilitates efficient coupling with aryl or vinyl halides, making it valuable in the synthesis of complex organic molecules, particularly in pharmaceuticals and materials science. The compound’s stability under standard conditions and compatibility with diverse reaction setups contribute to its utility in medicinal chemistry and polymer research. Proper handling under inert atmospheres is recommended to maintain its integrity.
1119899-50-1 structure
Product Name:5-Cyano-4-methylthiophene-2-boronic acid
CAS No:1119899-50-1
MF:C6H6BNO2S
MW:166.993340015411
MDL:MFCD12546494
CID:827868
PubChem ID:46739551
Update Time:2025-10-22
5-Cyano-4-methylthiophene-2-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Cyano-4-methylthiophen-2-yl)boronic acid
- 5-cyano-4-methylthiophen-2-yl-2-boronic acid
- 5-Cyano-4-methylthiophene-2-boronic acid
- DTXSID20675153
- CS-0174924
- (5-Cyano-4-methylthiophen-2-yl)boronicacid
- 5-cyano-4-methylthiophene-2-boronic acid, AldrichCPR
- SCHEMBL3969844
- BS-22558
- DB-368656
- 5-cyano-4-methylthiophen-2-ylboronic acid
- D86547
- 1119899-50-1
- MFCD12546494
- AKOS006344049
-
- MDL: MFCD12546494
- Inchi: 1S/C6H6BNO2S/c1-4-2-6(7(9)10)11-5(4)3-8/h2,9-10H,1H3
- InChI Key: GTCXNUVYZCKGCH-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C)C=C1B(O)O
Computed Properties
- Exact Mass: 167.02100
- Monoisotopic Mass: 167.0212298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.5Ų
Experimental Properties
- PSA: 92.49000
- LogP: -0.39202
5-Cyano-4-methylthiophene-2-boronic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
5-Cyano-4-methylthiophene-2-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB271324-1 g |
5-Cyano-4-methylthiophene-2-boronic acid; 98% |
1119899-50-1 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB271324-5 g |
5-Cyano-4-methylthiophene-2-boronic acid; 98% |
1119899-50-1 | 5g |
€654.00 | 2023-04-26 | ||
| Chemenu | CM136274-5g |
(5-cyano-4-methylthiophen-2-yl)boronic acid |
1119899-50-1 | 95% | 5g |
$473 | 2023-02-19 | |
| Alichem | A169003569-10g |
(5-Cyano-4-methylthiophen-2-yl)boronic acid |
1119899-50-1 | 95% | 10g |
$558.60 | 2023-09-04 | |
| TRC | C987708-100mg |
5-Cyano-4-methylthiophene-2-boronic acid |
1119899-50-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C987708-250mg |
5-Cyano-4-methylthiophene-2-boronic acid |
1119899-50-1 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | C987708-500mg |
5-Cyano-4-methylthiophene-2-boronic acid |
1119899-50-1 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | C987708-1g |
5-Cyano-4-methylthiophene-2-boronic acid |
1119899-50-1 | 1g |
$207.00 | 2023-05-18 | ||
| Apollo Scientific | OR361039-250mg |
5-Cyano-4-methylthiophene-2-boronic acid |
1119899-50-1 | 250mg |
£47.00 | 2025-02-20 | ||
| Apollo Scientific | OR361039-1g |
5-Cyano-4-methylthiophene-2-boronic acid |
1119899-50-1 | 1g |
£127.00 | 2025-02-20 |
5-Cyano-4-methylthiophene-2-boronic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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